Cas no 1797559-56-8 (5-chloro-N-(2-(2-fluorophenyl)-2-methoxypropyl)-2-methylbenzenesulfonamide)

• Product Name: 5-chloro-N-(2-(2-fluorophenyl)-2-methoxypropyl)-2-methylbenzenesulfonamide
• CAS No: 1797559-56-8
• MF: C₁₇H₁₉ClFNO₃S
• MW: 371.854066133499
• CID: 6201812
• PubChem ID: 71810673
• Update Time: 2025-06-14

5-chloro-N-(2-(2-fluorophenyl)-2-methoxypropyl)-2-methylbenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• AKOS024568621
• 5-chloro-N-(2-(2-fluorophenyl)-2-methoxypropyl)-2-methylbenzenesulfonamide
• 5-CHLORO-N-[2-(2-FLUOROPHENYL)-2-METHOXYPROPYL]-2-METHYLBENZENESULFONAMIDE
• 1797559-56-8
• F6452-0308
• 5-chloro-N-[2-(2-fluorophenyl)-2-methoxypropyl]-2-methylbenzene-1-sulfonamide

• Inchi： 1S/C17H19ClFNO3S/c1-12-8-9-13(18)10-16(12)24(21,22)20-11-17(2,23-3)14-6-4-5-7-15(14)19/h4-10,20H,11H2,1-3H3
• InChI Key： QKTHRPFKHKMZIT-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C)=C(C=1)S(NCC(C)(C1C=CC=CC=1F)OC)(=O)=O

Computed Properties

• Exact Mass: 371.0758205g/mol
• Monoisotopic Mass: 371.0758205g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 513
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 63.8Ų

Additional information on 5-chloro-N-(2-(2-fluorophenyl)-2-methoxypropyl)-2-methylbenzenesulfonamide

Comprehensive Analysis of 5-chloro-N-(2-(2-fluorophenyl)-2-methoxypropyl)-2-methylbenzenesulfonamide (CAS No. 1797559-56-8)

The compound 5-chloro-N-(2-(2-fluorophenyl)-2-methoxypropyl)-2-methylbenzenesulfonamide, identified by its CAS No. 1797559-56-8, is a specialized sulfonamide derivative with significant potential in pharmaceutical and agrochemical research. This molecule features a unique structural framework, combining a fluorophenyl moiety with a methoxypropyl group, which enhances its binding affinity and selectivity in biological systems. Researchers are increasingly interested in this compound due to its potential applications in drug discovery and molecular targeting.

In recent years, the demand for sulfonamide-based compounds has surged, driven by their versatility in medicinal chemistry. The presence of both chloro and fluoro substituents in 5-chloro-N-(2-(2-fluorophenyl)-2-methoxypropyl)-2-methylbenzenesulfonamide suggests enhanced metabolic stability and bioavailability, making it a promising candidate for further study. This aligns with current trends in precision medicine, where researchers seek compounds with tailored properties for specific therapeutic targets.

The synthesis of CAS No. 1797559-56-8 involves multi-step organic reactions, including sulfonylation and N-alkylation, which are well-documented in peer-reviewed literature. Its molecular weight and logP value indicate favorable drug-likeness, a critical factor in lead optimization processes. Additionally, the compound's structural analogs have shown activity against various enzymes, sparking interest in its potential as a kinase inhibitor or GPCR modulator.

From an SEO perspective, users frequently search for terms like "sulfonamide applications," "fluorophenyl derivatives," and "CAS No. 1797559-56-8 supplier." These queries reflect the growing commercial and academic interest in this compound. Moreover, discussions on platforms like ResearchGate and PubMed highlight its relevance in high-throughput screening and fragment-based drug design.

Environmental and safety profiles of 5-chloro-N-(2-(2-fluorophenyl)-2-methoxypropyl)-2-methylbenzenesulfonamide are also under scrutiny, as regulatory agencies emphasize green chemistry principles. Recent studies suggest that its degradation products exhibit minimal ecotoxicity, addressing concerns about persistent organic pollutants (POPs). This positions the compound favorably for industrial-scale production under REACH and FDA guidelines.

In conclusion, CAS No. 1797559-56-8 represents a compelling case study in modern chemical innovation. Its dual functionality as a bioactive scaffold and research tool underscores its value across multiple disciplines. As the scientific community continues to explore its properties, this compound is poised to play a pivotal role in advancing therapeutic development and material science.